molecular formula C9H11NO2 B8343790 5-Methyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylic acid

5-Methyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylic acid

Cat. No.: B8343790
M. Wt: 165.19 g/mol
InChI Key: COROBWZPMUHJNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Methyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylic acid is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H11NO2

Molecular Weight

165.19 g/mol

IUPAC Name

5-methyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylic acid

InChI

InChI=1S/C9H11NO2/c1-5-2-6-4-8(9(11)12)10-7(6)3-5/h4-5,10H,2-3H2,1H3,(H,11,12)

InChI Key

COROBWZPMUHJNW-UHFFFAOYSA-N

Canonical SMILES

CC1CC2=C(C1)NC(=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was synthesized from ethyl 5-methyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylate (0.017 g, 0.09 mmol) and lithium hydroxide monohydrate (0.019 g, 0.45 mmol) according to General Procedure 7. The crude was purified by reverse phase HPLC (50-100% MeOH: water, 0.1% formic acid) to give 5-methyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylic acid (22) as a light brown solid (2.1 mg, 14%). Rf (1:1 EtOAc:heptane)=0.12; 1H NMR (400 MHz, METHANOL-d4) δ ppm 1.19 (d, J=6.6, 3H), 2.17-2.20 (m, 1H), 2.26-2.32 (m, 1H), 2.75-2.80 (m, 1H), 2.84-2.90 (m, 2H), 6.56 (s, 1H); LCMS-MS (ESI+) 166.0 (M+H); HPLC (UV=100%), (ELSD=100%).
Quantity
0.017 g
Type
reactant
Reaction Step One
Name
lithium hydroxide monohydrate
Quantity
0.019 g
Type
reactant
Reaction Step One

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